Cas no 2319837-06-2 (4-bromo-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}thiophene-2-carboxamide)

• Product Name: 4-bromo-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}thiophene-2-carboxamide
• CAS No: 2319837-06-2
• MF: C₁₅H₁₆BrNO₂S₂
• MW: 386.327040672302
• CID: 6214396
• PubChem ID: 132372324
• Update Time: 2025-05-20

4-bromo-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}thiophene-2-carboxamide
• 4-bromo-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}thiophene-2-carboxamide
• F6571-6507
• 4-bromo-N-[(4-thiophen-3-yloxan-4-yl)methyl]thiophene-2-carboxamide
• AKOS040705092
• 2319837-06-2
• 4-bromo-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)thiophene-2-carboxamide

• Inchi： 1S/C15H16BrNO2S2/c16-12-7-13(21-9-12)14(18)17-10-15(2-4-19-5-3-15)11-1-6-20-8-11/h1,6-9H,2-5,10H2,(H,17,18)
• InChI Key： MXCATUPVHIURBN-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(NCC1(C2=CSC=C2)CCOCC1)=O

Computed Properties

• Exact Mass: 384.98058g/mol
• Monoisotopic Mass: 384.98058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 94.8Ų

Additional information on 4-bromo-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}thiophene-2-carboxamide

Introduction to 4-bromo-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}thiophene-2-carboxamide (CAS No. 2319837-06-2)

4-bromo-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}thiophene-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2319837-06-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple aromatic and sulfur-containing rings, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a thiophene core, a bromine substituent at the 5-position, and an amide functional group linked to a tetrahydropyran ring that is further substituted with a thiophenyl moiety. This unique arrangement of functional groups makes it a promising candidate for further exploration in drug discovery and development. The presence of the bromine atom not only enhances its reactivity in various chemical transformations but also facilitates its incorporation into more complex molecular architectures.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds due to their ability to interact with biological targets in unique ways. Thiophene derivatives, in particular, have been extensively studied for their potential applications in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The structural features of 4-bromo-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}thiophene-2-carboxamide make it an intriguing candidate for such applications.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of a thiophene ring, an amide group, and a tetrahydropyran moiety provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. For instance, the amide group can be used to link this compound to other pharmacophores, enhancing its binding affinity to specific biological targets. Additionally, the bromine atom can be readily displaced in various chemical reactions, enabling the synthesis of derivatives with tailored properties.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer effects. The structural motif of 4-bromo-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}thiophene-2-carboxamide aligns well with these findings, suggesting that it may possess similar therapeutic potential.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the bromination of a thiophene precursor, followed by the formation of an amide bond with a tetrahydropyran derivative. The introduction of the thiophenyl group at the 4-position of the tetrahydropyran ring is achieved through nucleophilic substitution reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for further research.

From a computational chemistry perspective, 4-bromo-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}thiophene-2-carboxamide has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into its binding mode and potential drug-like properties. For instance, computational analysis has revealed that the amide group and the thiophene ring are critical for interactions with protein receptors, suggesting that modifications at these sites could enhance its therapeutic efficacy.

The pharmacological profile of this compound is currently under investigation in several academic and industrial research laboratories. Preliminary studies have shown that it exhibits promising activity against certain cancer cell lines, indicating its potential as an anti-cancer agent. Additionally, its ability to modulate inflammatory pathways has been explored, suggesting possible applications in treating chronic inflammatory diseases.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical use. 4-bromo-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}thiophene-2-carboxamide is no exception and is currently being evaluated through various in vitro and in vivo assays. These studies aim to determine its pharmacokinetic properties, toxicity profile, and therapeutic potential. The results from these experiments will be crucial in determining whether this compound progresses to clinical trials.

The role of CAS No. 2319837-06-2 as an identifier for this compound underscores the importance of standardized nomenclature in chemical research. Accurate identification ensures that researchers around the world can access and utilize this compound effectively in their studies. Moreover, having a well-documented CAS number facilitates regulatory compliance and patent applications, which are essential for commercializing new drugs.

In conclusion, 4-bromo-N-{4-(thiophen-3-yloxy lan - 4 - ylmethyl } thi o ph ene - 2 - car box ami de (CAS No .2319837 -06 - 2 ) represents a significant advancement i n pharmaceutical chemistry . Its unique structure , combined wi th promis ing bi o logical act ivitie s , makes i t a valuable candidate f or furthe r stu dies . As research continues , we can expect t o see more insights into its therapeutic potential and how it can be optimized for clinical applications . The continued exploration of such compounds will undoubtedly contribute to the development of novel treatments for various diseases.